Cas no 29004-73-7 ((3-Methyl-1H-pyrazol-5-yl)methanol)

(3-Methyl-1H-pyrazol-5-yl)methanol is a versatile heterocyclic alcohol with applications in pharmaceutical and agrochemical synthesis. Its pyrazole core, functionalized with a hydroxymethyl group at the 5-position and a methyl substituent at the 3-position, offers reactivity for further derivatization, making it a valuable intermediate in medicinal chemistry. The compound's stability and moderate polarity facilitate purification and handling. It is particularly useful in the development of biologically active molecules, including enzyme inhibitors and ligands for metal coordination. High-purity grades ensure consistent performance in research and industrial processes. Its structural features enable selective modifications, supporting the synthesis of targeted compounds with enhanced efficacy.

(3-Methyl-1H-pyrazol-5-yl)methanol structure

29004-73-7 structure

Product Name:(3-Methyl-1H-pyrazol-5-yl)methanol

CAS No:29004-73-7

MF:C₅H₈N₂O

MW:112.129820823669

MDL:MFCD00159583

CID:239419

PubChem ID:730093

Update Time:2025-06-08

(3-Methyl-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3-methanol,5-methyl-
- (3-Methyl-1H-pyrazol-5-yl)methanol
- (5-METHYL-1H-PYRAZOL-3-YL)METHANOL
- 5-methyl-1H-Pyrazole-3-methanol
- 5-Carbinol-3-methylpyrazole
- 5-Methyl-3-Methanol-1H-Pyrazol
- Pyrazole-3-methanol, 5-methyl-
- 1H-Pyrazole-3-methanol, 5-methyl-
- (3-methylpyrazol-5-yl)methan-1-ol
- 3-Methyl-1H-pyrazol-5-yl)methanol
- 5-methylpyrazole-3-methanol
- KSC005Q2D
- ARONIS001559
- AMOT0248
- SYDSMFCVIJNHEN-UHFFFAOYSA-N
- 1H-pyrazole-5-methanol, 3-methyl-
- 9226AA
- STK054548
- SBB080476
- BBL00
- A858266
- DS-13449
- AKOS004902564
- AKOS000491202
- SCHEMBL3465530
- 29004-73-7
- AC-27316
- 17607-71-5
- SY104273
- CS-0037641
- BB 0257632
- EN300-254310
- MFCD00159583
- A881535
- AMY32726
- AKOS025394462
- SB13732
- AM806535
- O10131
- SCHEMBL13559499
- (5-methyl-1H-pyrazol-3-yl)-methanol
- F3145-1242
- ALBB-012529
- DB-327754
- DB-359026
- MDL： MFCD00159583
- Inchi： 1S/C5H8N2O/c1-4-2-5(3-8)7-6-4/h2,8H,3H2,1H3,(H,6,7)
- InChI Key： SYDSMFCVIJNHEN-UHFFFAOYSA-N
- SMILES： OCC1C=C(C)NN=1

Computed Properties

Exact Mass: 112.06374
Monoisotopic Mass: 112.063662883 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 76.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 112.13
XLogP3: -0.2
Topological Polar Surface Area: 48.9

Experimental Properties

Color/Form: No data avaiable
Density: 1.2±0.1 g/cm3
Melting Point: No data available
Boiling Point: 316.5±27.0 °C at 760 mmHg
Flash Point: 145.2±23.7 °C
PSA: 48.91
LogP: 0.21040
Vapor Pressure: 0.0±0.7 mmHg at 25°C

(3-Methyl-1H-pyrazol-5-yl)methanol Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(3-Methyl-1H-pyrazol-5-yl)methanol Pricemore >>

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